Stannane, bis(butylthio)dimethyl-

• CAS RN: 1000-40-4
• Molecular Formula: C10H24S2Sn
• Molecular Weight: 327.1 g/mol
• IUPAC Name: bis(butylsulfanyl)-dimethylstannane
• InChI: InChI=1S/2C4H10S.2CH3.Sn/c2*1-2-3-4-5;;;/h2*5H,2-4H2,1H3;2*1H3;/q;;;;+2/p-2
• InChI Key: AZQSJLSJRUNLBI-UHFFFAOYSA-L
• SMILES: CCCCS[Sn](C)(C)SCCCC
• Canonical SMILES: CCCC[S-].CCCC[S-].C[Sn+2]C

Description

Stannane, bis(butylthio)dimethyl- is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as organic synthesis, catalysis, and material science. This compound has a unique molecular structure that makes it an interesting subject for research.

Scientific Research Applications

Stannane, bis(butylthio)dimethyl- has been used in various scientific research applications. It has been used as a reducing agent in organic synthesis reactions, as a catalyst in the formation of carbon-carbon bonds, and as a precursor for the synthesis of other organometallic compounds. Additionally, stannane, bis(butylthio)dimethyl- has been used in material science applications such as the synthesis of nanoparticles and the preparation of thin films.

Mechanism of Action

The mechanism of action of stannane, bis(butylthio)dimethyl- is not fully understood. However, it is believed that the compound acts as a reducing agent by donating electrons to other molecules. This reaction leads to the formation of new chemical bonds and the reduction of other molecules.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of stannane, bis(butylthio)dimethyl-. However, studies have shown that the compound is relatively non-toxic and does not have any significant effects on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using stannane, bis(butylthio)dimethyl- in lab experiments is its ability to act as a reducing agent in organic synthesis reactions. Additionally, the compound is relatively easy to synthesize and has a low toxicity. However, one limitation of using stannane, bis(butylthio)dimethyl- is that it can be unstable and reactive, which can make it difficult to handle in lab experiments.

Future Directions

There are several future directions for research on stannane, bis(butylthio)dimethyl-. One area of interest is the development of new synthesis methods for the compound that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of stannane, bis(butylthio)dimethyl- and its potential applications in catalysis and material science. Finally, the use of stannane, bis(butylthio)dimethyl- in biomedical applications such as drug delivery systems and imaging agents is an area of growing interest.

Synthesis Methods

Stannane, bis(butylthio)dimethyl- can be synthesized through the reaction of dimethylbutylthiostannane with a reducing agent such as lithium aluminum hydride or sodium borohydride. This reaction produces stannane, bis(butylthio)dimethyl- as a white solid with a melting point of 54-56°C.